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Compound of Interest

Compound Name: 4-Isopropoxy-2-isopropylphenol
Cat. No.: B14839726
Get Quote

IUPAC Name: 4-((2-(propan-2-yloxy)ethoxy)methyl)phenol

CAS Number: 177034-57-0[1]

Molecular Formula: C12H1803[1]

Molecular Weight: 210.27 g/mol [1]

This compound is a critical building block in the pharmaceutical industry, primarily valued for its
role in the multi-step synthesis of Bisoprolol, a cardioselective 31-adrenergic receptor blocker
prescribed for cardiovascular diseases like hypertension.[1]

Physicochemical and Spectroscopic Data

A comprehensive understanding of a compound's physical and chemical properties is
fundamental to its application in synthesis and development.
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Property Value Source(s)

White crystalline solid or
Appearance [1]
powder

Soluble in organic solvents
Solubility such as ethanol and ether; [1]

also soluble in water.

1.15 (d, 6H), 3.55 (m, 1H),
3.65 (t, 2H), 4.50 (s, 2H), 6.85

tH-NMR (8, ppm) (1
(d, 2H), 7.20 (d, 2H), 9.50 (s,

1H)

210.1256 [M]*, 107 [C7H7O]*
Mass Spec. (m/z) ® 0 [1]
ase pea

Synthesis of 4-((2-isopropoxyethoxy)methyl)phenol:
A Detailed Protocol and Rationale

The primary industrial route to this key intermediate is the etherification of 4-hydroxybenzyl
alcohol with 2-isopropoxyethanol. This reaction is typically acid-catalyzed.

Experimental Protocol: Acid-Catalyzed Etherification

This protocol is a representative method for the synthesis of 4-((2-
isopropoxyethoxy)methyl)phenol.

Materials:

4-hydroxybenzyl alcohol

2-isopropoxyethanol

Toluene

Solid acid catalyst (e.qg., silica sulfuric acid or Amberlyst 15)

Potassium carbonate
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Procedure:

e Reaction Setup: In a reaction flask equipped with a stirrer and a condenser, charge 2-
isopropoxyethanol and dissolve it in toluene.

o Catalyst Addition: Add the solid acid catalyst to the reaction mixture. The use of a solid acid
catalyst simplifies post-reaction work-up through simple filtration.

e Reactant Addition: Slowly add 4-hydroxybenzyl alcohol to the mixture while stirring.

o Reaction: Heat the mixture to a moderate temperature (e.g., 80-100 °C) and maintain for
several hours. The progress of the reaction should be monitored by a suitable technique
such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography
(HPLC).[2]

o Work-up:
o Cool the reaction mixture to room temperature.
o Filter the mixture to recover the solid acid catalyst.

o To the filtrate, add potassium carbonate and stir for one hour to neutralize any remaining
acid.[1]

o Filter the mixture to remove the potassium carbonate.

 Purification: The resulting crude product can be purified by distillation under reduced
pressure or by column chromatography to yield pure 4-((2-isopropoxyethoxy)methyl)phenol.

Causality in Experimental Choices

o Choice of Catalyst: While various acids can catalyze this etherification, solid acid catalysts
like silica sulfuric acid or ion-exchange resins (e.g., Amberlyst 15) are often preferred in
industrial settings.[2] This choice is driven by the ease of separation of the catalyst from the
reaction mixture (filtration versus a more complex aqueous work-up for liquid acids), which
also allows for catalyst recycling, improving the process's economic and environmental
profile.
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» Temperature Control: Maintaining a controlled reaction temperature is crucial. Higher
temperatures can lead to the formation of dimeric impurities from the self-condensation of 2-
isopropoxyethanol. A moderate temperature ensures a reasonable reaction rate while
minimizing side reactions, thus leading to a purer product.

o Neutralization Step: The addition of a weak base like potassium carbonate after the reaction
is a critical step to neutralize the acid catalyst, preventing potential degradation of the
product during subsequent purification steps, especially if distillation at elevated
temperatures is employed.[1]

Visualization of the Synthesis Workflow
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Caption: A generalized experimental workflow for the synthesis of 4-((2-
isopropoxyethoxy)methyl)phenol.

Application in Drug Development: The Synthesis of
Bisoprolol

The primary and most significant application of 4-((2-isopropoxyethoxy)methyl)phenol is as a
pivotal intermediate in the synthesis of Bisoprolol.[1][2][3] Understanding this role provides a

clear context for its importance to drug development professionals.

The synthesis of Bisoprolol from this intermediate generally proceeds via two additional key

steps:

o Epoxidation: The phenolic hydroxyl group of 4-((2-isopropoxyethoxy)methyl)phenol is
reacted with epichlorohydrin in the presence of a base to form a glycidyl ether intermediate.

¢ Ring-Opening: The resulting epoxide is then subjected to a ring-opening reaction with
isopropylamine to introduce the final side chain, yielding Bisoprolol.

Visualization of the Role in Bisoprolol Synthesis
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Caption: The role of 4-((2-isopropoxyethoxy)methyl)phenol in the synthesis of Bisoprolol.
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Safety and Handling

As with any chemical reagent, proper safety precautions are paramount. While a specific,
detailed safety data sheet for 4-((2-isopropoxyethoxy)methyl)phenol may not be universally
available, the safety profile can be inferred from its starting materials and related phenolic
compounds.

e General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.
Avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side shields, and a lab coat.

» Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Core Compound Identification: 4-((2-
isopropoxyethoxy)methyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14839726/docs#core-compound-identification-4-2-
isopropoxyethoxy-methyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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